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Compound of Interest

Compound Name: F1839-/

Cat. No.: B161263

Researchers, scientists, and drug development professionals utilizing rigid polyurethane foam
conforming to ASTM F1839 standards for mechanical testing of orthopedic devices must
adhere to proper disposal procedures to ensure laboratory safety and environmental
compliance.[1][2][3][4][5] This guide provides essential information on the safe handling and
disposal of this material.

Material Identification and Safety Overview

ASTM F1839 designates a standard for rigid, unicellular polyurethane foam used in laboratory
settings for mechanical testing.[1][2][3][4][5] It is crucial to distinguish this material from
chemical reagents. This foam is supplied as either solid blocks or a two-part liquid mixture that
polymerizes into a solid form.[1][2][3][4][5] While the solid foam is generally stable, the liquid
components and the polymerization process require careful handling in a well-ventilated area,
such as under a fume hood.

Key Safety Precautions:

» For the two-part liquid system, avoid inhalation of vapors and prevent contact with skin and
eyes.

o Always consult the manufacturer's Safety Data Sheet (SDS) for specific handling and
emergency procedures.

e Solid foam does not typically pose a chemical hazard under normal conditions of use.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b161263?utm_src=pdf-interest
https://store.astm.org/f1839-08r21.html
https://img.antpedia.com/standard/files/pdfs_ora/20230517/F/F%201839%20-%2008%20(2016).pdf
https://standards.iteh.ai/catalog/standards/astm/cf113305-7639-4a98-a065-f90df513a67d/astm-f1839-082012e1
https://standards.iteh.ai/catalog/standards/astm/756a92cd-9aaa-452e-9220-fb93a16a27d7/astm-f1839-01
https://store.astm.org/f1839-01.html
https://store.astm.org/f1839-08r21.html
https://img.antpedia.com/standard/files/pdfs_ora/20230517/F/F%201839%20-%2008%20(2016).pdf
https://standards.iteh.ai/catalog/standards/astm/cf113305-7639-4a98-a065-f90df513a67d/astm-f1839-082012e1
https://standards.iteh.ai/catalog/standards/astm/756a92cd-9aaa-452e-9220-fb93a16a27d7/astm-f1839-01
https://store.astm.org/f1839-01.html
https://store.astm.org/f1839-08r21.html
https://img.antpedia.com/standard/files/pdfs_ora/20230517/F/F%201839%20-%2008%20(2016).pdf
https://standards.iteh.ai/catalog/standards/astm/cf113305-7639-4a98-a065-f90df513a67d/astm-f1839-082012e1
https://standards.iteh.ai/catalog/standards/astm/756a92cd-9aaa-452e-9220-fb93a16a27d7/astm-f1839-01
https://store.astm.org/f1839-01.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal of Solid Polyurethane Foam

Solid polyurethane foam waste generated from testing is typically considered non-hazardous.
However, disposal methods must comply with local, state, and federal regulations.

Recommended Disposal Steps:

Segregation: Keep polyurethane foam waste separate from other laboratory waste streams,
especially chemical and biological waste.

o Decontamination: If the foam has been in contact with any hazardous materials during
testing, it must be decontaminated according to appropriate laboratory protocols before
disposal.

o Landfill Disposal: In many cases, uncontaminated solid polyurethane foam can be disposed
of in a standard municipal solid waste facility (landfill). However, some facilities may have
restrictions on accepting recognizable laboratory materials or large volumes of foam.

e Recycling and Repurposing: Investigate local recycling options for polyurethane foam. While
not always available, some facilities may accept it for processing into other products.

» Waste-to-Energy: Incineration at a waste-to-energy facility may be an option, providing a
method for disposal while recovering energy.

Disposal of Liquid Components and Cured Foam
from Two-Part Systems

When using a two-part liquid system to create the foam, both the unreacted liquid components
and the resulting cured foam require proper disposal.

Disposal of Unused Liquid Components:

e Do Not Pour Down the Drain: Unreacted liquid polyurethane components should never be
disposed of in the sanitary sewer system.

e Hazardous Waste: The individual liquid components (isocyanate and polyol) may be
classified as hazardous waste. They must be collected in properly labeled, sealed
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containers.

» Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste
management company.

Disposal of Cured Foam:

» Unused liquids can be intentionally reacted in a controlled and well-ventilated environment to
form solid polyurethane foam.

 This fully cured foam can then be disposed of as non-hazardous solid waste, following the
same guidelines as for pre-formed solid foam blocks.

Summary of Disposal Procedures

For easy reference, the following table summarizes the key disposal information for ASTM
F1839 rigid polyurethane foam.

Material Form Key Disposal Considerations

- Segregate from other waste streams.-
i Decontaminate if necessary.- Dispose of in a
Solid Polyurethane Foam o s ) )
municipal landfill, if permitted.- Explore recycling

or waste-to-energy options.

- Never pour down the drain.- Treat as
o hazardous waste.- Collect in labeled, sealed
Unreacted Liquid Components ) ] )
containers.- Arrange for disposal by a licensed

hazardous waste contractor.

- Ensure the two-part liquid system is fully

reacted and cured.- Once solid and inert,
User-Cured Foam dispose of as non-hazardous solid waste,

following the guidelines for solid polyurethane

foam.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of ASTM

F1839 polyurethane foam.

[Stan: F1839 Polyurethane Foam Waste)

Is the waste in solid form?

[Unreacted Liquid Componems)

\4

[Collect in sealed, labeled containers for hazardous waste disposal)

(Decontaminate according to lab prolocol)

\ 4

(Contact licensed hazardous waste vendor for pickup)

\

(Dlspose of as non-hazardous solid waste. \

Solid Foam Waste

Is the solid foam contaminated with hazardous materials?
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\

Consider recycling or waste-to-energy optlons)

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of F1839 polyurethane foam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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